Cas no 74805-91-7 (Methylophiopogonanone B)

Methylophiopogonanone B structure
Methylophiopogonanone B structure
Product Name:Methylophiopogonanone B
CAS No:74805-91-7
MF:C19H20O5
MW:328.359106063843
CID:571995
PubChem ID:329770135
Update Time:2025-04-19

Methylophiopogonanone B Chemical and Physical Properties

Names and Identifiers

    • Methylophiopogonanone B
    • 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-, (3R)-
    • 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-, (3R...
    • 2-nitrophenylacetic acid methyl ester
    • Methyl o-nitrophenylacetate
    • (3R)-2,3-Dihydro-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-4H-1-benzopyran-4-one
    • NE-IV
    • R-Methylophiopogonanone B
    • [ "" ]
    • Methylophiopogonanone B, analytical standard
    • Y0136
    • (3R)-5,7-Dihydroxy-3-(4-methoxybenzyl)-6,8-dimethyl-2,3-dihydro-4 H-chromen-4-one
    • (3R)-3-(4-Methoxybenzyl)-5,7-dihydroxy-6,8-dimethyl-2,3-dihydro-4H-1-benzopyran-4-one
    • A865798
    • HY-N2438
    • MethylophiopogonanoneB
    • AKOS032948998
    • 74805-91-7
    • DTXSID101313976
    • CS-0022656
    • CHEMBL1098293
    • 8-Methylophiopogonanone B
    • MFCD20487835
    • (3R)-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-2,3-dihydrochromen-4-one
    • AC-34356
    • MS-24920
    • (-)-Methylophiopogonanone B
    • (3R)-5,7-DIHYDROXY-3-[(4-METHOXYPHENYL)METHYL]-6,8-DIMETHYL-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
    • DA-75497
    • MDL: MFCD20487835
    • Inchi: 1S/C19H20O5/c1-10-16(20)11(2)19-15(17(10)21)18(22)13(9-24-19)8-12-4-6-14(23-3)7-5-12/h4-7,13,20-21H,8-9H2,1-3H3/t13-/m1/s1
    • InChI Key: UFMAZRUMVFVHLY-CYBMUJFWSA-N
    • SMILES: O1C2C(C)=C(C(C)=C(C=2C([C@@H](C1)CC1C=CC(=CC=1)OC)=O)O)O

Computed Properties

  • Exact Mass: 328.13100
  • Monoisotopic Mass: 328.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76
  • Molecular Weight: 328.4
  • XLogP3: 3.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.285
  • Melting Point: No data available
  • Boiling Point: 554.5℃ at 760mmHg
  • Flash Point: 201.5±23.3 °C
  • PSA: 75.99000
  • LogP: 3.15720
  • Optical Activity: [α]/D -17.5±1.5°, c = 0.1 in DMSO

Methylophiopogonanone B Pricemore >>

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